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Compound of Interest

Compound Name: 3-Hydroxy-2-methylbenzaldehyde

Cat. No.: B113236

Technical Guide: 3-Hydroxy-2-
methylbenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

Introduction: 3-Hydroxy-2-methylbenzaldehyde is an aromatic organic compound belonging
to the family of hydroxybenzaldehydes. Its structure, featuring a hydroxyl group and a methyl
group in addition to the aldehyde functionality on the benzene ring, makes it a subject of
interest for potential applications in chemical synthesis and as a building block for more
complex molecules. This technical guide provides a summary of its core molecular and
physical properties.

Molecular and Physical Data

The fundamental molecular and physical characteristics of 3-Hydroxy-2-methylbenzaldehyde
are summarized below. This data is compiled from chemical databases and is essential for any
experimental design or computational analysis.
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Property Value Source

Molecular Formula CsHsO2 [1112][3]

Molecular Weight 136.15 g/mol [1][2]
3-hydroxy-2-

IUPAC Name [1]
methylbenzaldehyde

CAS Number 90111-15-2 [1][3]

Canonical SMILES CC1=C(C=CC=C10)C=0 [1]
ZRYCRPNCXLQHPN-

InChl Key [1]

UHFFFAOYSA-N

Predicted pKa 9.59+£0.10 [3]

Synthesis and Experimental Information

Synthesis: While detailed, peer-reviewed synthesis protocols specifically for 3-Hydroxy-2-
methylbenzaldehyde are not widely published, general synthetic routes for
hydroxybenzaldehydes often involve the formylation of the corresponding phenol. One potential
precursor for the synthesis of 3-Hydroxy-2-methylbenzaldehyde is 2-methylphenol (o-cresol).

[3]

Experimental Data and Biological Activity: A comprehensive search of scientific literature
reveals a notable lack of published studies on the biological activity, experimental applications,
and potential signaling pathway interactions of 3-Hydroxy-2-methylbenzaldehyde. Chemical
databases list the compound and its basic properties but do not link to significant research
involving its use in biological or drug development contexts.[1]

For context, it is useful to consider the activities of its isomers, as substituted benzaldehydes
are a class of compounds with diverse biological effects. For instance:

» 3-Hydroxybenzaldehyde has been studied for its vasculoprotective effects.[4]

e 2-Hydroxy-3-methylbenzaldehyde (an isomer) and its derivatives have been investigated for
potential antitumor and antiproliferative properties.
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It must be emphasized that these activities are of isomeric compounds and cannot be
extrapolated to 3-Hydroxy-2-methylbenzaldehyde without specific experimental validation.
The unique positioning of the functional groups can dramatically alter the molecule's chemical

and biological properties.

Logical Workflow for Future Research

Given the absence of biological data, a logical workflow for initiating research on 3-Hydroxy-2-
methylbenzaldehyde would follow a standard preclinical evaluation process.
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Caption: Logical workflow for initial investigation of 3-Hydroxy-2-methylbenzaldehyde.
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Conclusion: 3-Hydroxy-2-methylbenzaldehyde is a well-defined chemical entity with known
molecular and physical properties. However, it remains a largely unexplored molecule within
the scientific literature, particularly concerning its biological effects and potential applications in
drug discovery and development. The lack of available data presents an opportunity for novel
research into the properties and activities of this specific isomer. Future studies should focus on
initial in vitro screening to identify any potential biological activities, which could then warrant
more detailed mechanistic investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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